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Compound of Interest

3-Amino-5-bromopyridine-2-
Compound Name: )
carboxamide

Cat. No.: B112891

Disclaimer: This document provides a summary of available safety and hazard information for
3-Amino-5-bromopyridine-2-carboxamide and structurally related compounds. No specific
safety and toxicity studies for 3-Amino-5-bromopyridine-2-carboxamide have been identified
in the public domain. The information presented herein is extrapolated from data on similar
chemical structures and should be used as a guide for preliminary hazard assessment and
safe handling procedures. All laboratory work should be conducted by trained professionals
under appropriate safety protocols.

Executive Summary

3-Amino-5-bromopyridine-2-carboxamide is a substituted pyridine derivative. While specific
safety data for this compound is not readily available, analysis of structurally similar
compounds, such as 3-Amino-5-bromopyridine and its derivatives, indicates potential hazards
including acute oral toxicity, skin irritation, serious eye irritation, and respiratory tract irritation.
This guide summarizes the known safety information for these related compounds to inform on
the potential risks associated with 3-Amino-5-bromopyridine-2-carboxamide and to provide
guidance on appropriate handling and safety precautions.

Hazard Identification and Classification

Based on the GHS classifications of structurally related compounds, 3-Amino-5-
bromopyridine-2-carboxamide should be handled as a hazardous substance. The primary
hazards are anticipated to be:
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Acute Oral Toxicity: Harmful if swallowed.

Skin Corrosion/lrritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

GHS Hazard Summary for Related Compounds

The following table summarizes the GHS hazard classifications for compounds structurally
similar to 3-Amino-5-bromopyridine-2-carboxamide.

Hazard . Hazard Reference
Hazard Class Signal Word
Category Statement Compounds
3-Amino-5-
Acute Toxicity, ) H302: Harmful if bromopyridine,
Category 4 Warning ]
Oral swallowed 2-Amino-5-

bromopyridine

) 3-Amino-5-
Skin o
) o ) H315: Causes bromopyridine,
Corrosion/Irritatio  Category 2 Warning o )
skin irritation 2-Amino-5-
n
bromopyridine
) 3-Amino-5-
Serious Eye H319: Causes o
_ _ bromopyridine,
Damage/Eye Category 2 Warning serious eye ]
o o 2-Amino-5-
Irritation irritation o
bromopyridine
- 3-Amino-5-
Specific target H335: May o
o ) ) bromopyridine,
organ toxicity — Category 3 Warning cause respiratory ]
) o 2-Amino-5-
single exposure irritation

bromopyridine

Data extrapolated from available safety data sheets for the referenced compounds.[1][2][3][4]

Physical and Chemical Properties
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Limited experimental data is available for the physical and chemical properties of 3-Amino-5-
bromopyridine-2-carboxamide. The table below lists properties for related compounds.

3-Amino-5-bromopyridine-

Property 3-Amino-5-bromopyridine . .
2-carboxylic acid
Molecular Formula CsHsBrN2 CeHsBrN202
Molecular Weight 173.01 g/mol 217.02 g/mol
Appearance Brown solid Not specified
Melting Point 62 - 65 °C Not specified
Solubility No data available No data available

Source: PubChem and commercial supplier safety data sheets.[1][5][6]

Experimental Protocols

As no specific toxicological studies for 3-Amino-5-bromopyridine-2-carboxamide are
available, this section outlines general experimental protocols for assessing the key anticipated
hazards, based on OECD guidelines.

Representative Protocol: Acute Oral Toxicity (OECD 423)

A standardized protocol for assessing acute oral toxicity would involve the following steps:

Animal Model: Typically, rats or mice of a single sex are used.

Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

Administration: The test substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The outcome is the determination of a GHS category for acute oral toxicity.
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Representative Protocol: In Vitro Skin Irritation (OECD
439)

An in vitro protocol for assessing skin irritation would follow these general steps:

o Test System: A reconstructed human epidermis model is used.

o Application: The test substance is applied topically to the skin tissue model.

 Incubation: The treated tissue is incubated for a defined period.

 Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT assay).

o Endpoint: A reduction in cell viability below a certain threshold indicates skin irritation
potential.

Signalling Pathways and Workflows
Hazard Assessment and Control Workflow

The following diagram illustrates a logical workflow for assessing and controlling the hazards
associated with a novel chemical like 3-Amino-5-bromopyridine-2-carboxamide.

Click to download full resolution via product page

Caption: A logical workflow for chemical hazard assessment and control.

First Aid Decision Pathway for Exposure

This diagram outlines the decision-making process for providing first aid in the event of an
exposure.
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Caption: A decision pathway for first aid following chemical exposure.

Safe Handling and Storage

Given the anticipated hazards, the following handling and storage procedures are
recommended.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[5]

o Respiratory Protection: Use in a well-ventilated area or with local exhaust ventilation (fume
hood). If dusts are generated, a NIOSH-approved respirator may be necessary.[7]

Handling
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Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in handling areas.[7]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

First Aid Measures

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[5]

 In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[5]

« If inhaled: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[5]

« If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[5]

Stability and Reactivity

o Reactivity: No specific data available.

e Chemical Stability: Stable under recommended storage conditions.
o Possibility of Hazardous Reactions: No specific data available.

» Conditions to Avoid: Incompatible materials, dust generation, excess heat.
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e Incompatible Materials: Strong oxidizing agents, strong acids.[5]

e Hazardous Decomposition Products: Carbon oxides, nitrogen oxides, hydrogen bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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